Cas no 920177-23-7 (1-cyclopropanecarbonyl-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine)

• Product Name: 1-cyclopropanecarbonyl-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine
• CAS No: 920177-23-7
• MF: C₁₈H₁₉N₇O
• MW: 349.389762163162
• CID: 5495917
• Update Time: 2025-06-08

1-cyclopropanecarbonyl-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• cyclopropyl-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• 1-cyclopropanecarbonyl-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

• Inchi： 1S/C18H19N7O/c26-18(13-6-7-13)24-10-8-23(9-11-24)16-15-17(20-12-19-16)25(22-21-15)14-4-2-1-3-5-14/h1-5,12-13H,6-11H2
• InChI Key： CAFAGOWMZWKQHX-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCN(C2=NC=NC3N(C4=CC=CC=C4)N=NC=32)CC1)=O

Additional information on 1-cyclopropanecarbonyl-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

Introduction to 1-cyclopropanecarbonyl-4-{3-phenyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}piperazine (CAS No. 920177-23-7)

1-cyclopropanecarbonyl-4-{3-phenyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}piperazine (CAS No. 920177-23-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of medicinal chemistry. The unique structural features of this molecule make it a subject of interest for researchers exploring novel therapeutic agents.

The chemical structure of 1-cyclopropanecarbonyl-4-{3-phenyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}piperazine incorporates several key pharmacophoric elements that contribute to its potential biological activity. The presence of a cyclopropane ring is notable for its ability to enhance metabolic stability and binding affinity. Additionally, the triazolo[4,5-d]pyrimidine moiety is a well-known scaffold in drug discovery, often associated with kinase inhibition and other therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies suggest that the 1-cyclopropanecarbonyl group may play a crucial role in modulating the compound's solubility and pharmacokinetic properties, while the 3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl moiety could be responsible for its interaction with specific enzymes or receptors. These insights have guided the design of more refined derivatives aimed at improving efficacy and reducing side effects.

In the context of current pharmaceutical research, this compound has been explored for its potential applications in treating various diseases. For instance, preliminary studies have indicated that it may exhibit inhibitory activity against certain kinases involved in cancer progression. The 3-phenyl group within the triazolo[4,5-d]pyrimidine ring is particularly noteworthy for its ability to influence electronic properties and binding affinity. This feature has been leveraged to optimize the compound's interaction with target proteins.

The synthesis of 1-cyclopropanecarbonyl-4-{3-phenyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}piperazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as transition metal catalysis and flow chemistry have been utilized to streamline the synthesis process and enhance scalability.

One of the most compelling aspects of this compound is its potential for further derivatization. Researchers are exploring various modifications to the core structure to enhance its pharmacological properties. For example, introducing additional functional groups or altering the substitution pattern on the triazolo[4,5-d]pyrimidine ring could lead to novel compounds with improved selectivity and potency. These efforts are supported by high-throughput screening technologies that allow for rapid evaluation of large libraries of derivatives.

The development of new therapeutic agents often involves rigorous testing to assess safety and efficacy. Preclinical studies have been conducted to evaluate the pharmacokinetic behavior and potential toxicity of 1-cyclopropanecarbonyl-4-{3-phenyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}piperazine. These studies have provided valuable insights into its metabolic pathways and excretion profiles. Additionally, in vitro assays have been performed to investigate its interaction with biological targets at a molecular level.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way new compounds are designed and evaluated. AI algorithms can predict the binding affinity of molecules to biological targets with remarkable accuracy, thereby accelerating the development process. This technology has been particularly useful in identifying promising candidates like 1-cyclopropanecarbonyl-4-{3-phenyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}piperazine for further investigation.

The future prospects of this compound are promising, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like 1-cyclopropanecarbonyl-4-{3-phenyl}-3H - 1 , 2 , 3 triazol o [ 4 , 5 - d ] py rim idin - 7 - y l } piper az ine are poised to play a significant role in next-generation therapeutics.